Cas no 1228180-82-2 (4-(Pyridin-2-ylmethoxy)phenylboronic Acid)

• Product Name: 4-(Pyridin-2-ylmethoxy)phenylboronic Acid
• CAS No: 1228180-82-2
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• MDL: MFCD11183178
• CID: 828277
• PubChem ID: 43145302
• Update Time: 2025-08-05

4-(Pyridin-2-ylmethoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Pyridin-2-ylmethoxy)phenyl)boronic acid
• [4-(pyridin-2-ylmethoxy)phenyl]boronic acid
• {4-[(Pyridin-2-yl)methoxy]phenyl}boronic acid
• EN300-80750
• CS-0178606
• DB-348846
• Boronic acid, B-[4-(2-pyridinylmethoxy)phenyl]-
• 1228180-82-2
• (4-(Pyridin-2-ylmethoxy)phenyl)boronicacid
• AKOS009318398
• 4-(2-Pyridinylmethoxy)phenylboronic acid, AldrichCPR
• DTXSID20655551
• 4-(PYRIDIN-2-YLMETHOXY)PHENYLBORONIC ACID
• MFCD11183178
• Z381513162
• BS-19522
• F75784
• 4-(Pyridin-2-ylmethoxy)phenylboronic Acid

• MDL： MFCD11183178
• Inchi： 1S/C12H12BNO3/c15-13(16)10-4-6-12(7-5-10)17-9-11-3-1-2-8-14-11/h1-8,15-16H,9H2
• InChI Key： YOGVLRUOICMIRG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 229.0910234g/mol
• Monoisotopic Mass: 229.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Pyridin-2-ylmethoxy)phenylboronic Acid

Introduction to 4-(Pyridin-2-ylmethoxy)phenylboronic Acid (CAS No: 1228180-82-2)

4-(Pyridin-2-ylmethoxy)phenylboronic Acid, identified by the Chemical Abstracts Service Number (CAS No) 1228180-82-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a pyridin-2-ylmethoxy substituent attached to a phenyl ring with a boronic acid functional group, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and drug development.

The structure of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid consists of a boronic acid moiety (–B(OH)₂) linked to a phenyl ring, which is further substituted with an o-methoxypyridine group. This arrangement imparts both steric and electronic effects that influence its reactivity and interaction with other molecules. Boronic acids are well-known for their ability to participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acids as key components in drug design. The ability of boronic acids to form stable complexes with diols and other polyhydroxy compounds has been leveraged in the development of targeted therapies. Specifically, 4-(Pyridin-2-ylmethoxy)phenylboronic Acid has been explored for its potential applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

One of the most notable applications of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid is in the field of carbohydrate chemistry. Boronic acids are known to act as effective mimics of carbohydrates, capable of binding to lectins and other carbohydrate-binding proteins. This property has been exploited in the development of carbohydrate-based drugs and diagnostic tools. The pyridin-2-ylmethoxy substituent enhances the solubility and bioavailability of the compound, making it more suitable for biological applications.

Recent research has also highlighted the role of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid in materials science. Boron-containing compounds are increasingly being used in the development of advanced materials, such as liquid crystals and organic semiconductors. The electronic properties of the boron atom allow for tunable optoelectronic characteristics, which are crucial for next-generation electronic devices.

The synthesis of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the boronic acid group is often achieved through halogenation followed by reaction with sodium cyanoborohydride or other boronating agents. The pyridin-2-ylmethoxy moiety is typically introduced via nucleophilic substitution or metal-catalyzed coupling reactions.

Industrial-scale production of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid requires careful optimization to ensure high yield and purity. Process chemists focus on minimizing side reactions and improving reaction conditions to enhance efficiency. Additionally, environmental considerations play a significant role, with efforts being made to develop greener synthetic routes that reduce waste and energy consumption.

The safety profile of 4-(Pyridin-2-ylmethoxy)phenylboronic Acid is another critical aspect that has been extensively studied. While boronic acids are generally considered to be stable under normal conditions, their reactivity with moisture and air must be carefully controlled. Proper handling procedures, including storage under inert atmospheres and use of appropriate personal protective equipment (PPE), are essential to ensure safe handling.

In conclusion, 4-(Pyridin-2-ylmethoxy)phenylboronic Acid (CAS No: 1228180-82-2) is a versatile compound with significant applications in pharmaceuticals, materials science, and carbohydrate chemistry. Its unique structural features make it an invaluable tool for synthetic chemists and researchers working on cutting-edge technologies. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.